Cas no 2034469-32-2 (3,4-dimethyl-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]benzenesulfonamide)
![3,4-dimethyl-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]benzenesulfonamide structure](https://www.kuujia.com/scimg/cas/2034469-32-2x500.png)
3,4-dimethyl-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]benzenesulfonamide Chemical and Physical Properties
Names and Identifiers
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- 3,4-dimethyl-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]benzenesulfonamide
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- Inchi: 1S/C19H30N2O2S2/c1-15-3-4-19(13-16(15)2)25(22,23)20-14-17-5-9-21(10-6-17)18-7-11-24-12-8-18/h3-4,13,17-18,20H,5-12,14H2,1-2H3
- InChI Key: STFANWSEIWWNJO-UHFFFAOYSA-N
- SMILES: C1(S(NCC2CCN(C3CCSCC3)CC2)(=O)=O)=CC=C(C)C(C)=C1
3,4-dimethyl-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]benzenesulfonamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
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Life Chemicals | F6454-2847-10μmol |
3,4-dimethyl-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide |
2034469-32-2 | 90%+ | 10μl |
$103.5 | 2023-07-05 | |
Life Chemicals | F6454-2847-2μmol |
3,4-dimethyl-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide |
2034469-32-2 | 90%+ | 2μl |
$85.5 | 2023-07-05 | |
Life Chemicals | F6454-2847-20μmol |
3,4-dimethyl-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide |
2034469-32-2 | 90%+ | 20μl |
$118.5 | 2023-07-05 | |
Life Chemicals | F6454-2847-5μmol |
3,4-dimethyl-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide |
2034469-32-2 | 90%+ | 5μl |
$94.5 | 2023-07-05 | |
Life Chemicals | F6454-2847-10mg |
3,4-dimethyl-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide |
2034469-32-2 | 90%+ | 10mg |
$118.5 | 2023-07-05 | |
Life Chemicals | F6454-2847-30mg |
3,4-dimethyl-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide |
2034469-32-2 | 90%+ | 30mg |
$178.5 | 2023-07-05 | |
Life Chemicals | F6454-2847-3mg |
3,4-dimethyl-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide |
2034469-32-2 | 90%+ | 3mg |
$94.5 | 2023-07-05 | |
Life Chemicals | F6454-2847-4mg |
3,4-dimethyl-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide |
2034469-32-2 | 90%+ | 4mg |
$99.0 | 2023-07-05 | |
Life Chemicals | F6454-2847-15mg |
3,4-dimethyl-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide |
2034469-32-2 | 90%+ | 15mg |
$133.5 | 2023-07-05 | |
Life Chemicals | F6454-2847-75mg |
3,4-dimethyl-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide |
2034469-32-2 | 90%+ | 75mg |
$312.0 | 2023-07-05 |
3,4-dimethyl-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]benzenesulfonamide Related Literature
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Ying-Jin Wang,Chang-Qing Miao,Jing-Jing Xie,Ya-Ru Wei,Guang-Ming Ren New J. Chem., 2019,43, 15979-15982
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Chengqiang Wang,Haixia Xu,Chun Liu,Ziyue Peng,Ruoxing Min,Jianjun Li,Yanglei Jin,Yihan Wang,Zhihao Li,Lixin Zhu Biomater. Sci., 2021,9, 3005-3018
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Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
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Wolfgang G. Zeier,Hong Zhu,Zachary M. Gibbs,Gerbrand Ceder,Wolfgang Tremel,G. Jeffrey Snyder J. Mater. Chem. C, 2014,2, 10189-10194
Additional information on 3,4-dimethyl-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]benzenesulfonamide
Introduction to 3,4-dimethyl-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]benzenesulfonamide (CAS No. 2034469-32-2)
3,4-dimethyl-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]benzenesulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2034469-32-2, represents a novel class of molecules with potential applications in addressing various therapeutic challenges. The structural complexity of this molecule, characterized by its sulfonamide and piperidine moieties, makes it a subject of intense interest for medicinal chemists and biologists.
The chemical structure of 3,4-dimethyl-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]benzenesulfonamide encompasses several key functional groups that contribute to its unique pharmacological properties. The presence of a sulfonamide group at the benzene ring enhances its solubility in polar solvents, which is crucial for formulation development. Additionally, the thian-4-yl substituent on the piperidine ring introduces a sulfur atom that can participate in various interactions with biological targets, potentially modulating enzyme activity or receptor binding.
Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing new therapeutic agents. The piperidine moiety in 3,4-dimethyl-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]benzenesulfonamide is particularly noteworthy, as it is known to enhance binding affinity and selectivity towards certain biological targets. This feature has been exploited in the design of drugs targeting neurological disorders, infectious diseases, and cancer.
In the realm of medicinal chemistry, the sulfonamide group serves as a versatile pharmacophore, capable of interacting with biological systems through hydrogen bonding and ionic interactions. This property makes sulfonamides valuable in the development of drugs that require precise targeting and high affinity. The specific arrangement of atoms in 3,4-dimethyl-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]benzenesulfonamide allows for fine-tuning of these interactions, making it a promising candidate for further investigation.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the thian-4-yl group on the piperidine ring necessitates specialized synthetic methodologies to achieve regioselectivity and minimize side reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule efficiently.
One of the most compelling aspects of 3,4-dimethyl-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]benzenesulfonamide is its potential therapeutic applications. Preclinical studies have suggested that this compound exhibits promising activity against various disease targets. For instance, its ability to modulate enzyme activity has been explored in the context of metabolic disorders and inflammation. Furthermore, its interaction with specific receptors has been investigated for potential applications in treating neurological conditions.
The role of computational chemistry in understanding the pharmacological properties of complex molecules cannot be overstated. Molecular modeling techniques have been utilized to predict how 3,4-dimethyl-N-[[(1-(thian-4-yloxy)piperidin)-4-methoxy]-methyl]-benzenesulfonamide interacts with biological targets at the molecular level. These simulations provide valuable insights into binding affinities, metabolic stability, and potential side effects, guiding the optimization process for drug development.
In conclusion, 3,4-dimethyl-N-[[(1-(thian)-yloxy)-methyl]-benzamidine-sulfonamides are a class of compounds with significant potential in pharmaceutical research. The unique structural features of these molecules make them attractive candidates for further exploration in drug discovery. As our understanding of biological systems continues to evolve, compounds like 3,4-dimethyl-N-[[(1-(thian)-yloxy)-methyl]-benzamidine-sulfonamides will play a crucial role in developing innovative therapeutic strategies.
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